N-(2-furylmethyl)-N'-[1-(4-methoxybenzoyl)azepan-3-yl]urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[1-(4-methoxybenzoyl)azepan-3-yl]urea
• InChI: InChI=1S/C20H25N3O4/c1-26-17-9-7-15(8-10-17)19(24)23-11-3-2-5-16(14-23)22-20(25)21-13-18-6-4-12-27-18/h4,6-10,12,16H,2-3,5,11,13-14H2,1H3,(H2,21,22,25)
• InChI Key: OINAHDGQLCRLIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCCCC(C2)NC(=O)NCC3=CC=CO3
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

N-(2-furylmethyl)-N'-[1-(4-methoxybenzoyl)azepan-3-yl]urea is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.18450629 g/mol and the complexity rating of the compound is 494. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Importance of Urea Derivatives

Urea derivatives, including those with complex structures like N-(2-furylmethyl)-N'-[1-(4-methoxybenzoyl)azepan-3-yl]urea, have a broad spectrum of biological activities. These compounds are significant in medicinal chemistry, where they serve as potential therapeutic agents. The synthesis methodologies and chemical reactions involved in creating urea derivatives highlight their importance in drug design, demonstrating their role in modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. For instance, urease inhibitors derived from urea compounds are explored for their potential in treating gastric and urinary tract infections caused by ureolytic bacteria. These inhibitors target the enzyme urease, which catalyzes the hydrolysis of urea, thus playing a critical role in the pathogenesis of infections caused by Helicobacter pylori and Proteus species (M. Rosales-Hernández et al., 2022; Paulina Kosikowska & Łukasz Berlicki, 2011).

Agricultural and Environmental Applications

In agriculture, urea derivatives are explored for their role in enhancing nitrogen use efficiency in crops. Urea is a critical nitrogen source in fertilizers, and its derivatives can potentially improve the utilization of nitrogen by plants, reducing environmental pollution and increasing crop yields. The study of urea metabolism and regulation by rumen bacterial urease in ruminants also highlights the agricultural relevance of urea derivatives. They play a role in improving the efficiency of urea utilization, which is essential for the protein requirements of ruminants (A. T. M. A. Choudhury & I. Kennedy, 2004; D. Jin et al., 2018).

Materials Science

In materials science, urea and its derivatives are used in the synthesis of polymers and as components in various formulations, demonstrating the versatility of urea-based compounds in creating materials with specific properties. The synthesis of polymers using divalent metal salts of p-aminobenzoic acid as starting materials showcases the potential of urea derivatives in materials science (H. Matsuda, 1997).